2-((4-bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate
2-((4-bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate
Brand Name:
Vulcanchem
CAS No.:
124357-33-1
VCID:
VC0040951
InChI:
InChI=1S/C14H15BrN5O8PS/c15-7(21)2-1-3-30-14-18-11(16)8-12(19-14)20(5-17-8)13-10(23)9(22)6(28-13)4-27-29(24,25)26/h2-3,5-6,9-10,13,22-23H,4H2,(H2,16,18,19)(H2,24,25,26)/t1?,6-,9-,10-,13-/m1/s1
SMILES:
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CC(=O)Br)N
Molecular Formula:
C14H15BrN5O8PS
Molecular Weight:
524.24 g/mol
2-((4-bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate
CAS No.: 124357-33-1
Main Products
VCID: VC0040951
Molecular Formula: C14H15BrN5O8PS
Molecular Weight: 524.24 g/mol
| CAS No. | 124357-33-1 |
|---|---|
| Product Name | 2-((4-bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate |
| Molecular Formula | C14H15BrN5O8PS |
| Molecular Weight | 524.24 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-[6-amino-2-(4-bromo-4-oxobuta-1,2-dienyl)sulfanylpurin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C14H15BrN5O8PS/c15-7(21)2-1-3-30-14-18-11(16)8-12(19-14)20(5-17-8)13-10(23)9(22)6(28-13)4-27-29(24,25)26/h2-3,5-6,9-10,13,22-23H,4H2,(H2,16,18,19)(H2,24,25,26)/t1?,6-,9-,10-,13-/m1/s1 |
| Standard InChIKey | LCXDUKDMKLXADI-DWHWANRFSA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)SC=C=CC(=O)Br)N |
| SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CC(=O)Br)N |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CC(=O)Br)N |
| Synonyms | 2-((4-bromo-2,3-dioxobutyl)thio)-adenosine 3/'5/'-cyclic monophosphate |
| PubChem Compound | 3081228 |
| Last Modified | Nov 09 2021 |
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